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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Bromofenoxim is an obsolete herbicide and is not approved for use in many
regions, including the United Kingdom and the European Union.[1] This document is intended
for informational and research purposes only. The quantitative efficacy data presented is based
on studies of Bromoxynil, a closely related herbicide with the same mode of action, due to the
limited availability of specific data for Bromofenoxim.

Executive Summary

Bromofenoxim is a selective, post-emergence phenoxy herbicide once used for the control of
broadleaf weeds in cereal crops, maize, and turf.[1] Its mode of action is the inhibition of
photosynthesis at Photosystem Il (PSIl).[2] This technical guide provides a comprehensive
overview of the herbicidal spectrum of Bromofenoxim, utilizing representative data from its
close analogue, Bromoxynil. It includes detailed experimental protocols for evaluating such
herbicides and visual diagrams of its biochemical pathway and experimental workflows.

Herbicidal Spectrum and Efficacy

Bromofenoxim was known to control a range of broadleaf weeds. Examples of weeds
controlled include Brome grass (Bromus spp.), Barnyardgrass (Echinochloa crus-galli),
Crabgrass (Digitaria spp.), Fat hen (Chenopodium album), and Lambsquarters (Chenopodium
album).[1] Due to the scarcity of quantitative data for Bromofenoxim, the following tables
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summarize the efficacy of Bromoxynil, a nitrile herbicide that acts as a PSII inhibitor, to provide
a representative understanding of the herbicidal spectrum.

Table: Representative Herbicidal Efficacy of Bromoxynil
on Broadleaf Weeds in Cereals

. Scientific Growth Stage Application Weed Control
Weed Species o .
Name at Application Rate (g a.i./ha) (%)
Common Chenopodium
2-4 leaves 280 95
Lambsquarters album
4-6 leaves 420 92
) Polygonum
Wild Buckwheat 1-3 leaves 280 90
convolvulus
3-5 leaves 420 85
) Amaranthus
Redroot Pigweed 2-4 leaves 280 98
retroflexus
4-6 leaves 420 96
Shepherd's- Capsella bursa-
) Rosette 280 99
purse pastoris
Early flowering 420 95
Field Pennycress  Thlaspi arvense Rosette 280 97
Early flowering 420 94

Data is synthesized from multiple sources on Bromoxynil for representative purposes.

Table: Representative Crop Tolerance to Bromoxynil
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Scientific Growth Stage Application .
Crop L. . Crop Injury (%)
Name at Application Rate (g a.i./ha)
Triticum
Wheat ) 3-4 leaf stage 420 <5
aestivum
Tillering 560 <10
Barley Hordeum vulgare  3-4 leaf stage 420 <5
Tillering 560 <10

Data is synthesized from multiple sources on Bromoxynil for representative purposes. Injury is
typically transient leaf spotting or scorching.

Mode of Action: Photosystem Il Inhibition

Bromofenoxim, like Bromoxynil, is classified as a Group 6 herbicide (HRAC) and functions by
inhibiting photosynthesis at Photosystem Il (PSII).[2][3] It is believed that Bromofenoxim is
metabolized in the plant to generate Bromoxynil, which is the active inhibitor. The nitrile group
of Bromoxynil binds to the D1 protein of the PSIl complex in the chloroplast thylakoid
membrane. This binding blocks the electron transport chain, preventing the fixation of CO2 and
the production of ATP and NADPH, which are essential for plant growth. The blockage of
electron flow also leads to the formation of reactive oxygen species, causing rapid cell
membrane damage, leading to chlorosis, necrosis, and eventual plant death.
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Caption: Mode of action of Bromofenoxim via PSII inhibition.

Experimental Protocols

The following is a representative protocol for a field experiment to evaluate the efficacy of a
post-emergence herbicide like Bromofenoxim or Bromoxynil for broadleaf weed control in
wheat.

Objective

To determine the efficacy of different application rates of the test herbicide on key broadleaf
weed species and to assess the tolerance of the wheat crop.

Experimental Design

e Design: Randomized Complete Block Design (RCBD)
e Replications: 4

e Plot Size: 3m x 6m
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e Treatments:
o Untreated Control (Weedy Check)
o Weed-Free Control (Hand-weeded)
o Test Herbicide Rate 1 (e.g., 280 g a.i./ha)
o Test Herbicide Rate 2 (e.g., 420 g a.i./ha)
o Test Herbicide Rate 3 (e.g., 560 g a.i./ha)

o Reference Herbicide (e.g., MCPA at a standard rate)

Materials and Methods

o Site Selection: Select a field with a uniform and known history of broadleaf weed infestation,
particularly with target species like Chenopodium album and Polygonum convolvulus.

o Crop Establishment: Sow a common wheat variety at a standard seeding rate.
» Herbicide Application:

o Apply herbicides post-emergence when the wheat is at the 3-4 leaf stage and the target
weeds are at the 2-4 |leaf stage.

o Use a calibrated backpack sprayer equipped with flat-fan nozzles, delivering a spray
volume of 200 L/ha at a pressure of 200 kPa.

o Data Collection:

o Weed Control: Visually assess the percentage of weed control for each species at 7, 14,
28, and 42 days after treatment (DAT) using a scale of 0% (no effect) to 100% (complete
kill).

o Crop Injury: Visually assess crop phytotoxicity (stunting, chlorosis, necrosis) at 7, 14, and
28 DAT using a scale of 0% (no injury) to 100% (crop death).
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o Weed Biomass: At 42 DAT, collect all weed biomass from a 1m?2 quadrat in each plot, dry
at 70°C for 72 hours, and record the dry weight.

o Crop Yield: Harvest the central area of each plot at crop maturity, and determine the grain
yield, adjusting for moisture content.

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means
separation test (e.g., Tukey's HSD) at a significance level of p < 0.05.
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Caption: Workflow for a post-emergence herbicide field trial.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b080771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While Bromofenoxim is an obsolete herbicide, understanding its mode of action and herbicidal
spectrum remains valuable for researchers studying herbicide resistance, developing new
active ingredients, and understanding the historical context of weed management. By inhibiting
Photosystem Il, Bromofenoxim provided effective control of key broadleaf weeds in cereal
production. The provided protocols and representative data based on Bromoxynil offer a robust
framework for the evaluation of herbicides with a similar mode of action. Continued research
into the precise mechanisms of herbicide action and the development of sustainable weed
management strategies is crucial for the future of agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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